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For Immediate Release

This technical guide provides an in-depth overview of Anandamide-d8 (AEA-d8), a deuterated
analog of the endocannabinoid Anandamide (AEA). This document is intended for researchers,
scientists, and drug development professionals, offering comprehensive data on its molecular
properties, its role in signaling pathways, and detailed protocols for its use in quantitative
analysis.

Core Molecular Data

Anandamide-d8 is a critical tool in endocannabinoid research, primarily utilized as an internal
standard for the accurate quantification of Anandamide in biological samples.[1] Its deuteration
provides a distinct mass signature for mass spectrometry-based analyses, without altering its
chemical behavior during extraction and chromatography.
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Property Value Source
Molecular Formula C22H20DsNO2 [1]
Molecular Weight 355.6 g/mol [1]

N-(2-
Formal Name hydroxyethyl)-52,82,11Z,14Z-

eicosatetraenamide-d8

AEA-d8, Arachidonoyl
Synonyms ) [1]
Ethanolamide-d8

Anandamide Signaling Pathway

Anandamide is an endogenous ligand for cannabinoid receptors, primarily CB1 and CB2, and
plays a crucial role in various physiological processes.[2][3] It acts as a retrograde messenger,
being synthesized and released from postsynaptic neurons to modulate neurotransmitter
release from presynaptic terminals.[4][5][6]

The signaling cascade is initiated by the synthesis of Anandamide from N-arachidonoyl
phosphatidylethanolamine (NAPE) in the postsynaptic membrane.[3][7] Upon release,
Anandamide travels across the synaptic cleft and binds to presynaptic CB1 receptors, which
are G-protein coupled.[5][8] This binding event triggers a cascade of intracellular events,
including the inhibition of adenylyl cyclase, modulation of ion channels, and activation of
mitogen-activated protein kinase (MAPK) pathways, ultimately leading to a reduction in
neurotransmitter release.[2][3] The action of Anandamide is terminated by its reuptake into the
postsynaptic neuron and subsequent enzymatic degradation by fatty acid amide hydrolase
(FAAH) into arachidonic acid and ethanolamine.[3][7]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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